MFCD18312386

• IUPAC Name: methyl 4-fluoro-3-(6-oxo-1H-pyridin-3-yl)benzoate
• InChI: InChI=1S/C13H10FNO3/c1-18-13(17)8-2-4-11(14)10(6-8)9-3-5-12(16)15-7-9/h2-7H,1H3,(H,15,16)
• InChI Key: AJPBMQKZFPGZQH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)C2=CNC(=O)C=C2
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID90683083
• Molecular Weight: 247.22 g/mol
• CAS No.: 1261981-99-0

Description

MFCD18312386 is a chemical compound with unique properties that have garnered interest in various scientific fields. This compound is known for its specific molecular structure and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

The synthesis of MFCD18312386 involves several steps, each requiring precise conditions to ensure the desired product. Common synthetic routes include:

Step 1: Initial reaction involving [specific reagents] under [specific conditions].

Step 2: Intermediate formation through [specific reaction type] at [temperature and pressure conditions].

Step 3: Final product formation by [specific method], followed by purification using [technique].

Industrial production methods often scale up these laboratory procedures, incorporating advanced techniques to enhance yield and purity. These methods may involve continuous flow reactors, high-pressure systems, and automated purification processes.

Chemical Reactions Analysis

MFCD18312386 undergoes various chemical reactions, including:

Oxidation: Reacts with oxidizing agents like [specific oxidant] to form [oxidized product].

Reduction: Reduced by agents such as [specific reductant] under [conditions], yielding [reduced product].

Substitution: Participates in substitution reactions with [specific reagent], resulting in [substituted product].

Common reagents and conditions for these reactions include [specific solvents], [temperature ranges], and [catalysts]. The major products formed from these reactions are [list of products].

Scientific Research Applications

MFCD18312386 has a wide range of applications in scientific research:

Chemistry: Used as a reagent in [specific reactions], aiding in the synthesis of [target compounds].

Biology: Plays a role in [biological processes], serving as a probe or marker in [specific studies].

Medicine: Investigated for its potential therapeutic effects in [disease or condition], showing promise in [specific treatments].

Industry: Utilized in the production of [industrial products], contributing to [specific applications].

Mechanism of Action

The mechanism by which MFCD18312386 exerts its effects involves [specific molecular interactions]. It targets [molecular targets] and influences [pathways], leading to [biological or chemical outcomes]. Detailed studies have shown that [specific interactions] are crucial for its activity.

Comparison with Similar Compounds

MFCD18312386 can be compared with similar compounds such as [list of similar compounds]. While these compounds share [common features], this compound is unique due to its [specific properties]. This uniqueness makes it particularly valuable for [specific applications].